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Compound of Interest

Compound Name: Norfludiazepam

Cat. No.: B161200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary metabolites of the

benzodiazepines fludiazepam and quazepam. It is designed to be a valuable resource for

researchers, scientists, and professionals involved in drug development, offering detailed

information on metabolic pathways, quantitative data, and experimental protocols.

Primary Metabolites and Metabolic Pathways
Fludiazepam
Fludiazepam undergoes hepatic metabolism, primarily resulting in the formation of N-

desmethylfludiazepam (also known as norflurazepam) and hydroxylated metabolites. While the

complete metabolic profile of fludiazepam is not as extensively documented as other

benzodiazepines, in vitro studies using human hepatocytes have identified at least two primary

metabolites.[1][2][3][4] The metabolism is understood to be mediated by the cytochrome P450

(CYP) enzyme system, although the specific isoforms predominantly responsible for

fludiazepam's biotransformation are yet to be definitively elucidated.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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